N-(4-ethoxyphenyl)-N'-(2-fluorophenyl)thiourea

• IUPAC Name: 1-(4-ethoxyphenyl)-3-(2-fluorophenyl)thiourea
• InChI: InChI=1S/C15H15FN2OS/c1-2-19-12-9-7-11(8-10-12)17-15(20)18-14-6-4-3-5-13(14)16/h3-10H,2H2,1H3,(H2,17,18,20)
• InChI Key: WCHRETBKNRMIQJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=S)NC2=CC=CC=C2F
• Molecular Formula: C15H15FN2OS
• Molecular Weight: 290.4 g/mol

Description

N-(4-ethoxyphenyl)-N'-(2-fluorophenyl)thiourea (EFTU) is a chemical compound that has been researched extensively for its potential applications in the field of medicine. EFTU belongs to the class of thiourea compounds, which have been found to have various biological activities, including antitumor, antiviral, and anti-inflammatory properties.

Scientific Research Applications

N-(4-ethoxyphenyl)-N'-(2-fluorophenyl)thiourea has been investigated for its potential use as an anticancer agent. Studies have shown that N-(4-ethoxyphenyl)-N'-(2-fluorophenyl)thiourea can induce apoptosis (programmed cell death) in cancer cells, including breast cancer, lung cancer, and leukemia cells. N-(4-ethoxyphenyl)-N'-(2-fluorophenyl)thiourea has also been found to inhibit the growth and proliferation of cancer cells by interfering with their DNA replication and cell cycle progression.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-N'-(2-fluorophenyl)thiourea involves its ability to bind to and inhibit the activity of an enzyme called topoisomerase II, which is involved in DNA replication and repair. By inhibiting topoisomerase II, N-(4-ethoxyphenyl)-N'-(2-fluorophenyl)thiourea prevents the proper separation of DNA strands and leads to the formation of DNA breaks, which ultimately results in the death of cancer cells.
Biochemical and Physiological Effects:
N-(4-ethoxyphenyl)-N'-(2-fluorophenyl)thiourea has been shown to have low toxicity and high selectivity towards cancer cells, making it a promising candidate for further development as an anticancer agent. N-(4-ethoxyphenyl)-N'-(2-fluorophenyl)thiourea has also been found to have anti-inflammatory and antiviral properties, which may have potential applications in the treatment of other diseases.
Advantages and Limitations for Laboratory Experiments:
One advantage of N-(4-ethoxyphenyl)-N'-(2-fluorophenyl)thiourea is its relatively simple synthesis method, which makes it easily accessible for laboratory experiments. However, one limitation is its low solubility in water, which may affect its bioavailability and efficacy in vivo.

Future Directions

Future research on N-(4-ethoxyphenyl)-N'-(2-fluorophenyl)thiourea could focus on improving its solubility and bioavailability, as well as investigating its potential applications in combination with other anticancer agents. Further studies could also explore the mechanism of action of N-(4-ethoxyphenyl)-N'-(2-fluorophenyl)thiourea in more detail, as well as its potential applications in other disease areas, such as inflammation and viral infections.
Conclusion:
In conclusion, N-(4-ethoxyphenyl)-N'-(2-fluorophenyl)thiourea is a promising compound with potential applications in the field of medicine, particularly in the treatment of cancer. Its mechanism of action, low toxicity, and high selectivity towards cancer cells make it an attractive candidate for further development as an anticancer agent. Further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

The synthesis of N-(4-ethoxyphenyl)-N'-(2-fluorophenyl)thiourea involves the reaction of 4-ethoxyaniline with 2-fluorobenzoyl isothiocyanate in the presence of a base, such as triethylamine or sodium hydroxide. The reaction proceeds through the formation of an intermediate, which is then treated with hydrochloric acid to yield N-(4-ethoxyphenyl)-N'-(2-fluorophenyl)thiourea as a white solid. The purity of N-(4-ethoxyphenyl)-N'-(2-fluorophenyl)thiourea can be improved by recrystallization from a suitable solvent, such as ethanol or acetone.